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Compound of Interest

Compound Name:
1-Ethynyl-2-

(trifluoromethyl)benzene

Cat. No.: B1308395 Get Quote

Application Notes: 1-Ethynyl-2-
(trifluoromethyl)benzene
Introduction

1-Ethynyl-2-(trifluoromethyl)benzene is a versatile chemical building block crucial for the

synthesis of advanced agrochemicals.[1] Its structure incorporates two key functional groups: a

terminal alkyne (ethynyl group) and a trifluoromethyl group attached to a benzene ring. The

trifluoromethyl (-CF3) group is a well-established feature in agrochemical design, known to

significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity to target

receptors.[2][3] This often leads to agrochemicals with enhanced potency and greater

persistence.[2] The ethynyl group serves as a reactive "handle," enabling the construction of

complex molecular architectures through powerful carbon-carbon bond-forming reactions.[1][4]

Physicochemical Properties

The physical and chemical properties of 1-Ethynyl-2-(trifluoromethyl)benzene are

summarized below.[1][5]
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Property Value Reference

Molecular Formula C₉H₅F₃ [5]

Molecular Weight 170.13 g/mol [1][5]

CAS Number 704-41-6 [1][5]

Appearance Liquid [1]

Boiling Point 45°C at 8 mmHg [1]

Density 1.222 g/mL [1]

IUPAC Name
1-ethynyl-2-

(trifluoromethyl)benzene
[5]

SMILES C#CC1=CC=CC=C1C(F)(F)F [5]

Key Synthetic Applications in Agrochemical Development

The reactivity of the ethynyl group makes 1-Ethynyl-2-(trifluoromethyl)benzene an ideal

substrate for several powerful coupling reactions that are foundational in modern synthetic

chemistry. These reactions allow for the efficient and selective assembly of complex molecules

from simpler, readily available precursors.

Sonogashira Coupling: This is a cross-coupling reaction that forms a carbon-carbon bond

between a terminal alkyne and an aryl or vinyl halide.[6] It is a highly reliable method for

linking the trifluoromethylphenyl moiety to other aromatic or heterocyclic systems, which are

common scaffolds in agrochemicals.[7][8] The reaction is typically catalyzed by a palladium

complex with a copper(I) co-catalyst.[6]

Click Chemistry (CuAAC): The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a

prime example of a "click" reaction.[9][10] It involves the reaction between a terminal alkyne

and an azide to form a highly stable 1,2,3-triazole ring. This reaction is exceptionally robust,

high-yielding, and tolerant of a wide variety of functional groups, making it ideal for the late-

stage modification of complex molecules or the creation of compound libraries for high-

throughput screening.[10][11] The resulting triazole ring is not just a linker but can also

contribute to the biological activity of the final compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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